N-(2-benzoyl-4-chlorophenyl)-3-chloro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(2-benzoyl-4-chlorophenyl)-3-chloro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C22H13Cl2NO2S/c23-14-10-11-17(16(12-14)20(26)13-6-2-1-3-7-13)25-22(27)21-19(24)15-8-4-5-9-18(15)28-21/h1-12H,(H,25,27)
• InChI Key: OVHZNVNDCGDZET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C22H13Cl2NO2S
• Molecular Weight: 426.3 g/mol

Description

N-(2-benzoyl-4-chlorophenyl)-3-chloro-1-benzothiophene-2-carboxamide, commonly referred to as BCTC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel expressed in sensory neurons.

Mechanism of Action

BCTC acts as a potent and selective antagonist of N-(2-benzoyl-4-chlorophenyl)-3-chloro-1-benzothiophene-2-carboxamide channels, which are involved in the transmission of pain signals and the regulation of various physiological processes. By inhibiting this compound channels, BCTC can effectively reduce pain responses and modulate various physiological processes such as thermoregulation, inflammation, and cell growth.
Biochemical and Physiological Effects:
BCTC has been shown to have various biochemical and physiological effects, including the inhibition of this compound-mediated pain responses, the modulation of thermoregulation, inflammation, and cell growth. BCTC has also been shown to have anti-inflammatory effects, which may have potential applications in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of BCTC is its potency and selectivity as a N-(2-benzoyl-4-chlorophenyl)-3-chloro-1-benzothiophene-2-carboxamide antagonist, which makes it a promising candidate for the development of new pain medications and cancer therapies. However, one of the limitations of BCTC is its potential toxicity, which may limit its clinical applications. Further studies are needed to determine the safety and efficacy of BCTC in humans.

Future Directions

There are several future directions for the study of BCTC, including the development of new pain medications and cancer therapies, the investigation of its potential applications in other areas such as inflammation and neurodegenerative diseases, and the exploration of its mechanisms of action and potential side effects. Further studies are needed to fully understand the potential applications and limitations of BCTC in various fields of research.

Synthesis Methods

BCTC can be synthesized using a multi-step process, which involves the reaction of 2-chlorobenzothiophene with 2-benzoyl-4-chloroaniline in the presence of a catalyst and a solvent. The resulting product is then treated with thionyl chloride to form a chlorosulfonyl derivative, which is subsequently reacted with an amine to yield the final product, BCTC.

Scientific Research Applications

BCTC has been extensively studied for its potential applications in various fields of research. One of the major areas of interest is pain research, as N-(2-benzoyl-4-chlorophenyl)-3-chloro-1-benzothiophene-2-carboxamide channels are known to play a crucial role in the transmission of pain signals. BCTC has been shown to inhibit this compound-mediated pain responses in animal models, making it a promising candidate for the development of new pain medications.
In addition to pain research, BCTC has also been studied for its potential applications in other areas such as cancer research, where this compound channels have been implicated in the regulation of cancer cell growth and survival. BCTC has been shown to inhibit the growth of various cancer cell lines, making it a potential candidate for the development of new cancer therapies.